Cas no 2097891-45-5 (3-chloro-4-fluoro-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzene-1-sulfonamide)

• Product Name: 3-chloro-4-fluoro-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzene-1-sulfonamide
• CAS No: 2097891-45-5
• MF: C₁₈H₁₅ClFNO₄S
• MW: 395.832406282425
• CID: 5907041
• PubChem ID: 126852752
• Update Time: 2025-05-22

3-chloro-4-fluoro-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-fluoro-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzene-1-sulfonamide
• AKOS032466042
• S-(3-chloro-4-fluorophenyl)-2-[4-(furan-2-yl)phenyl]-2-hydroxyethane-1-sulfonamido
• F6517-3916
• 2097891-45-5
• 3-chloro-4-fluoro-N-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]benzenesulfonamide
• 3-chloro-4-fluoro-N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}benzene-1-sulfonamide

• Inchi： 1S/C18H15ClFNO4S/c19-15-10-14(7-8-16(15)20)26(23,24)21-11-17(22)12-3-5-13(6-4-12)18-2-1-9-25-18/h1-10,17,21-22H,11H2
• InChI Key： XJRSZKYLNDHMRD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NCC(C1C=CC(C2=CC=CO2)=CC=1)O)(=O)=O)F

Computed Properties

• Exact Mass: 395.0394350g/mol
• Monoisotopic Mass: 395.0394350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 87.9Ų

Additional information on 3-chloro-4-fluoro-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzene-1-sulfonamide

Comprehensive Overview of 3-chloro-4-fluoro-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzene-1-sulfonamide (CAS No. 2097891-45-5)

The compound 3-chloro-4-fluoro-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzene-1-sulfonamide (CAS No. 2097891-45-5) is a specialized sulfonamide derivative with a unique molecular structure that combines a furan ring, a hydroxyethyl group, and a chloro-fluoro substituted benzene moiety. This chemical entity has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its complex structure makes it a valuable candidate for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the most intriguing aspects of 3-chloro-4-fluoro-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzene-1-sulfonamide is its dual functional groups, which enhance its reactivity and binding affinity. The presence of both chloro and fluoro substituents on the benzene ring contributes to its electron-withdrawing properties, making it a versatile building block in synthetic chemistry. Researchers are particularly interested in its potential applications in targeted drug delivery systems and small-molecule therapeutics, especially in the context of anti-inflammatory and anticancer agents.

In recent years, the demand for highly functionalized sulfonamides like CAS No. 2097891-45-5 has surged, driven by advancements in precision medicine and combinatorial chemistry. This compound’s ability to interact with biological targets such as carbonic anhydrases and tyrosine kinases has made it a focal point in structure-activity relationship (SAR) studies. Additionally, its furan-containing backbone aligns with the growing trend of utilizing heterocyclic compounds in drug design, as they often exhibit improved pharmacokinetic profiles and reduced toxicity.

From a synthetic perspective, 3-chloro-4-fluoro-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzene-1-sulfonamide can be prepared via multi-step organic synthesis, involving sulfonylation and nucleophilic substitution reactions. Its hydroxyethyl group offers further derivatization opportunities, enabling the creation of prodrugs or conjugates for enhanced bioavailability. This adaptability is particularly relevant in the era of personalized medicine, where tailored therapeutics are increasingly in demand.

The market for specialty sulfonamides like CAS No. 2097891-45-5 is expected to grow, fueled by their applications in biopharmaceuticals and agrochemicals. With the rise of AI-driven drug discovery, compounds with well-defined molecular scaffolds are being prioritized for high-throughput screening. Furthermore, the integration of green chemistry principles in its synthesis aligns with the global push toward sustainable chemical production, making it an attractive candidate for industrial-scale manufacturing.

In conclusion, 3-chloro-4-fluoro-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzene-1-sulfonamide represents a promising chemical entity with broad potential in life sciences. Its unique structural features, combined with its diverse applicability, position it as a key player in the next generation of therapeutic agents and functional materials. As research continues to uncover its full capabilities, this compound is poised to make significant contributions to innovative drug development and material science.